1H-Pyrrole-1-acetic acid, 2-(4,5-bis(4-methoxyphenyl)-2-thiazolyl)-, phenylmethyl ester

• CAS No.: 101001-51-8
• Molecular Formula: C30H26N2O4S
• Molecular Weight: 510.6 g/mol
• IUPAC Name: benzyl 2-[2-[4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl]pyrrol-1-yl]acetate
• InChI: InChI=1S/C30H26N2O4S/c1-34-24-14-10-22(11-15-24)28-29(23-12-16-25(35-2)17-13-23)37-30(31-28)26-9-6-18-32(26)19-27(33)36-20-21-7-4-3-5-8-21/h3-18H,19-20H2,1-2H3
• InChI Key: ODFKSZVLPPXHBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CN3CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)OC

Description

The compound 1H-Pyrrole-1-acetic acid, 2-(4,5-bis(4-methoxyphenyl)-2-thiazolyl)-, phenylmethyl ester (benzyl ester) belongs to a class of heterocyclic molecules featuring a pyrrole-thiazole core substituted with 4-methoxyphenyl groups. Its structure includes a benzyl ester functional group (-OCH₂C₆H₅) attached to the acetic acid moiety.

Comparison with Similar Compounds

Structural and Molecular Characteristics

The core structure shared across analogs consists of:

• Pyrrole ring : Linked to a thiazole moiety.
• Thiazole substituents : 4,5-bis(4-methoxyphenyl) groups.
• Acetic acid ester : Variable alkyl/aryl groups at the ester position.

Compound Name (Ester Group)	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
Ethyl ester	101001-34-7	C₂₅H₂₄N₂O₄S	448.54	Ethyl group (-OCH₂CH₃) enhances lipophilicity .
Butyl ester	101001-37-0	C₂₇H₂₈N₂O₄S	476.60	Longer alkyl chain increases hydrophobicity (XLogP3: 5.9) .
Isopropyl ester	101001-36-9	C₂₆H₂₆N₂O₄S	474.56	Branched alkyl group may alter metabolic stability .
Octyl ester	101001-48-3	C₃₁H₃₆N₂O₄S	532.69	Extended alkyl chain optimizes membrane permeability .
Benzyl ester (Target Compound)	Not provided	Inferred C₃₀H₂₆N₂O₄S	~510.60	Aromatic benzyl group may influence receptor binding .

Pharmacological and Toxicological Data

• Butyl ester (CAS 101001-37-0): LD₅₀ (oral, mice): >3,000 mg/kg, indicating low acute toxicity . Applications: Potential use in drug pipelines due to robust synthesis and stability .
• Ethyl ester (CAS 101001-34-7): Synonyms: Pamicogrel, KB-3022. Therapeutic niche: Investigated for antiplatelet or anti-inflammatory activity .
• Desethyl KBT-3022 (free acid) :
  • Molecular formula : C₂₃H₂₀N₂O₄S.
  • Solubility : DMSO-soluble, suggesting utility in preclinical formulations .

Structure-Activity Relationship (SAR) Trends

• Lipophilicity : Longer alkyl chains (e.g., octyl vs. ethyl) correlate with increased XLogP3 values, impacting bioavailability and tissue penetration .
• Steric effects : Branched esters (e.g., isopropyl) may confer resistance to enzymatic hydrolysis compared to linear analogs .
• Aromatic substituents : The benzyl group in the target compound could enhance π-π interactions in biological targets, though this requires experimental validation .